Cas no 1805375-34-1 (Ethyl 2-bromo-6-(difluoromethyl)-3-methylpyridine-5-carboxylate)

• Product Name: Ethyl 2-bromo-6-(difluoromethyl)-3-methylpyridine-5-carboxylate
• CAS No: 1805375-34-1
• MF: C₁₀H₁₀BrF₂NO₂
• MW: 294.092709064484
• CID: 4864483
• Update Time: 2025-11-06

Ethyl 2-bromo-6-(difluoromethyl)-3-methylpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-6-(difluoromethyl)-3-methylpyridine-5-carboxylate

• Inchi： 1S/C10H10BrF2NO2/c1-3-16-10(15)6-4-5(2)8(11)14-7(6)9(12)13/h4,9H,3H2,1-2H3
• InChI Key： TZZXXJBHIWIKHR-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(C(=O)OCC)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-bromo-6-(difluoromethyl)-3-methylpyridine-5-carboxylate

Recent Advances in the Synthesis and Applications of Ethyl 2-bromo-6-(difluoromethyl)-3-methylpyridine-5-carboxylate (CAS: 1805375-34-1)

Ethyl 2-bromo-6-(difluoromethyl)-3-methylpyridine-5-carboxylate (CAS: 1805375-34-1) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the development of novel fungicides and herbicides, owing to its unique structural features that enable potent interactions with target enzymes and receptors. This research briefing provides an overview of the latest advancements in the synthesis, characterization, and applications of this compound, drawing from recent peer-reviewed publications and patent filings.

The compound's structure, featuring a difluoromethyl group and a bromo substituent on a pyridine ring, makes it a versatile building block for further chemical modifications. A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated its efficacy as a precursor in the synthesis of next-generation fungicides targeting Botrytis cinerea, a pathogen responsible for significant crop losses. The study reported a 95% inhibition rate at concentrations as low as 10 ppm, underscoring its potential in sustainable agriculture.

In the pharmaceutical domain, Ethyl 2-bromo-6-(difluoromethyl)-3-methylpyridine-5-carboxylate has been investigated for its role in the development of kinase inhibitors. A recent patent application (WO2023056789) disclosed its use in the synthesis of compounds exhibiting selective inhibition of JAK3 kinases, which are implicated in autoimmune disorders. The patent highlights the compound's ability to serve as a scaffold for introducing diverse pharmacophores, thereby enabling the optimization of drug-like properties such as solubility and metabolic stability.

From a synthetic chemistry perspective, advancements in catalytic methods have improved the efficiency of producing this compound. A 2024 article in Organic Process Research & Development described a palladium-catalyzed cross-coupling reaction that achieves a 92% yield with minimal byproducts. This method addresses previous challenges related to scalability and environmental impact, making it more attractive for industrial applications. Additionally, computational studies have provided insights into the compound's reactivity, facilitating the design of more efficient synthetic routes.

In conclusion, Ethyl 2-bromo-6-(difluoromethyl)-3-methylpyridine-5-carboxylate continues to be a focal point in chemical and biological research due to its multifaceted applications. Ongoing studies are exploring its potential in drug discovery and crop protection, with promising preliminary results. Future research directions may include the development of greener synthetic protocols and the exploration of its derivatives for novel therapeutic targets.